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Compound of Interest

Compound Name: Cephradine sodium

Cat. No.: B12650098

An In-depth Technical Guide to Cephradine
Sodium

This technical guide provides a comprehensive overview of Cephradine sodium, intended for
researchers, scientists, and professionals in drug development. The guide details its chemical
properties, mechanism of action, and relevant experimental protocols.

Chemical and Physical Properties

Cephradine is a first-generation cephalosporin antibiotic.[1][2] It is a semi-Synthetic antibiotic
derived from cephalosporin. The sodium salt form is also utilized. Below is a summary of its key
identifiers and properties.
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Identifier Value Reference

sodium (6R,7R)-7-((R)-2-
amino-2-(cyclohexa-1,4-dien-
1-yl)acetamido)-3-methyl-8-

IUPAC Name _ [3]
0x0-5-thia-1-

azabicyclo[4.2.0]oct-2-ene-2-

carboxylate
CAS Number 57584-26-6 [3]
Molecular Formula C16H18N3NaO4s [3]
Molecular Weight 371.39 g/mol [3]

Cefradine sodium, Maxisporin,
Synonyms [3]
UNII-04FRJ20XNF

A related compound is Cephradine in its free base form, which has the CAS number 38821-53-
3 and the molecular formula C16H19N304S.[4][5][6]

Mechanism of Action

Cephradine exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[1]
[7] The primary target of Cephradine is a group of enzymes known as penicillin-binding proteins
(PBPs).[1][2]

The key steps in its mechanism of action are:

e Binding to PBPs: The B-lactam ring in the structure of Cephradine mimics the D-alanyl-D-
alanine moiety of the peptidoglycan precursors. This allows it to bind to the active site of
PBPs.[1]

« Inhibition of Transpeptidation: This binding inhibits the transpeptidation activity of the PBPs,
which is the final and crucial step in the cross-linking of the peptidoglycan chains that form
the bacterial cell wall.[2][7]

o Cell Wall Weakening and Lysis: The inhibition of peptidoglycan synthesis leads to a
weakened and unstable cell wall. Consequently, the bacterial cell cannot withstand the
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internal osmotic pressure, resulting in cell lysis and death.[1]

Cephradine is effective against a broad spectrum of Gram-positive bacteria and some Gram-
negative bacteria.[1]
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Mechanism of Action of Cephradine.

Experimental Protocols

A common method for the synthesis of Cephradine involves the acylation of 7-
aminodesacetoxycephalosporanic acid (7-ADCA).[8]

Materials:

Dihydrophenylglycine sodium salt

Carbonyldiimidazole

7-ADCA

Anhydrous solvents (e.g., dichloromethane, chloroform, toluene, DMA, DMF)

Procedure:
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» Preparation of Active Amide: Dihydrophenylglycine sodium salt is reacted with
carbonyldiimidazole in an anhydrous solvent to form an active amide. The molar ratio of
dihydrophenylglycine sodium salt to carbonyldiimidazole is typically 1:1.0-1.6. The reaction
is carried out at a temperature of -20 to -30 °C.[8]

o Condensation with 7-ADCA: The active amide is then reacted with 7-ADCA. The molar ratio
of 7-ADCA to dihydrophenylglycine sodium salt is approximately 1:1.0-1.4, and the reaction
temperature is maintained between -15 and -25 °C.[8]

e Hydrolysis and Crystallization: Following the condensation reaction, the product is
hydrolyzed and crystallized to yield Cephradine.[8]
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General workflow for the synthesis of Cephradine.

HPLC is a widely used technique for the quantification of Cephradine in pharmaceutical
formulations and biological samples.[9][10][11]

Sample Preparation:

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b12650098?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/3583177/
https://www.asiapharmaceutics.info/index.php/ajp/article/download/2577/979/6956
https://www.researchgate.net/publication/328150135_Quantitative_Analysis_of_Cephradine_using_the_Modern_High-performance_Liquid_Chromatographic_Method
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12650098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Standard Solution: A standard solution of 100 pg/mL Cephradine can be prepared by
dissolving 100 mg of Cephradine in 2000 mL of methanol. Serial dilutions are then made to
prepare a range of concentrations (e.g., 2.5-12.5 ug/mL).[10][11]

» Biological Samples: For serum samples, deproteinization is required before injection into the
HPLC system. Urine samples may be diluted. For stomach contents, purification using a
Sep-Pak C18 cartridge may be necessary.[9]

HPLC Conditions: The following table summarizes typical HPLC conditions for Cephradine
analysis.

Parameter Condition Reference

Zorbax 300-SCX Agilent
Column [10][11]
Column (5um, 4.6x250 mm)

25 mM Ammonium acetate pH

Mobile Phase A - [12]
Mobile Phase B Acetonitrile [12]
Mixing Ratio 95% A:5% B [12]
Flow Rate 0.6 mL/min [12]
Column Temperature 50 °C [12]
Injection Volume 1L [12]
UV Detection 254 nm [12]

Data Analysis: The concentration of Cephradine in the samples is determined by comparing the
peak area from the sample chromatogram to a standard curve generated from the analysis of
the standard solutions.
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Workflow for the quantitative analysis of Cephradine by HPLC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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